3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol

• Molecular Formula: C13H16FN3O
• Molecular Weight: 249.28 g/mol
• IUPAC Name: 3-[[[1-(2-fluoroethyl)-4-methylpyrazol-3-yl]amino]methyl]phenol
• InChI: InChI=1S/C13H16FN3O/c1-10-9-17(6-5-14)16-13(10)15-8-11-3-2-4-12(18)7-11/h2-4,7,9,18H,5-6,8H2,1H3,(H,15,16)
• InChI Key: DVBSBKMFIZPXAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1NCC2=CC(=CC=C2)O)CCF

Description

3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol is a chemical compound with the molecular formula C13H17ClFN3O and a molecular weight of 285.75 g/mol . This compound is characterized by the presence of a phenol group and a pyrazole group, which may confer certain biological activities . It typically appears as a solid, ranging from white to pale yellow in color .

Preparation Methods

The preparation of 3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol involves specific organic synthesis routes. While detailed synthetic routes and reaction conditions are often proprietary, the general approach involves the reaction of appropriate starting materials under controlled conditions to form the desired product . Industrial production methods may involve multi-step synthesis processes, including the formation of intermediate compounds, followed by purification and isolation of the final product .

Chemical Reactions Analysis

3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol can undergo various chemical reactions, including:

Oxidation: This compound may be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The phenol group in the compound can participate in substitution reactions, where the hydroxyl group is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound’s structure suggests potential biological activity, making it a candidate for studies on enzyme inhibition, receptor binding, and other biochemical interactions.

Medicine: Research may explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific molecular pathways.

Industry: It may find applications in the development of new materials, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol involves its interaction with specific molecular targets. The phenol and pyrazole groups may enable the compound to bind to enzymes, receptors, or other proteins, modulating their activity . The exact pathways and molecular targets involved depend on the specific biological context and require further research to elucidate .

Comparison with Similar Compounds

3-({[1-(2-fluoroethyl)-4-methyl-1H-pyrazol-3-yl]amino}methyl)phenol can be compared with other similar compounds, such as:

3-({[1-(2-fluoroethyl)-5-methyl-1H-pyrazol-4-yl]amino}methyl)phenol: This compound has a similar structure but differs in the position of the methyl group on the pyrazole ring.

3-({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}amino)methyl]phenol: Another structurally related compound with variations in the pyrazole ring substitution pattern.

The uniqueness of this compound lies in its specific substitution pattern, which may confer distinct chemical and biological properties .